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Introduction
Ro4987655 is a potent and highly selective, orally active inhibitor of MEK1/2 kinases, key

components of the RAS/RAF/MEK/ERK signaling pathway.[1][2] Dysregulation of this pathway

is a frequent event in human cancers, making it a prime target for therapeutic intervention.

Ro4987655 has demonstrated significant anti-tumor activity in preclinical xenograft models,

highlighting its potential as a cancer therapeutic.[3] These application notes provide detailed

protocols for the in vivo evaluation of Ro4987655 in mouse xenograft models, focusing on the

NCI-H2122 non-small cell lung cancer cell line as a representative model.

Mechanism of Action
Ro4987655 is an allosteric inhibitor that binds to a pocket adjacent to the ATP-binding site of

MEK1 and MEK2. This binding prevents the phosphorylation and activation of MEK's

downstream targets, ERK1 and ERK2. The inhibition of ERK1/2 phosphorylation leads to the

downregulation of signaling pathways that control cell proliferation, survival, and differentiation.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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